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Introduction
Dihydromorin is a flavanonol, a type of flavonoid, found in various medicinal plants, including

those of the Artocarpus and Maclura genera. Flavonoids are a diverse group of polyphenolic

compounds recognized for their wide range of pharmacological effects.[1] Dihydromorin, in

particular, has garnered scientific interest for its potential therapeutic applications, stemming

from its diverse biological activities. These activities include anti-inflammatory, antioxidant,

antibacterial, neuroprotective, and cytomodulatory effects.[2][3] This technical guide provides a

comprehensive overview of the known biological activities of dihydromorin, with a focus on

quantitative data, detailed experimental methodologies, and the underlying signaling pathways.

The information presented herein is intended to serve as a valuable resource for researchers

and professionals in the fields of pharmacology, drug discovery, and natural product chemistry.

Anti-inflammatory and Immunosuppressive
Activities
Dihydromorin has demonstrated significant anti-inflammatory and immunosuppressive

properties by modulating the activity of key immune cells and related enzymes.
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The inhibitory effects of dihydromorin on various inflammatory markers have been quantified,

as summarized in the table below.

Activity
Target/Cell
Type

IC50 (µg/mL)
Reference
Compound

Reference
IC50 (µg/mL)

Myeloperoxidase

(MPO) Inhibition

Polymorphonucle

ar Neutrophils

(PMNs)

5.24 Indomethacin 24.6

Chemotaxis

Inhibition

Polymorphonucle

ar Neutrophils

(PMNs)

5.03 - -

ROS Production

Inhibition

Whole Blood

Cells
7.88 - -

ROS Production

Inhibition

Polymorphonucle

ar Neutrophils

(PMNs)

7.59 - -

ROS Production

Inhibition
Monocytes 7.24 - -

Table 1: Anti-inflammatory and Immunosuppressive Activity of Dihydromorin.[3]

Signaling Pathways
Dihydromorin exerts its anti-inflammatory effects by modulating several key signaling

pathways, primarily the Toll-Like Receptor 4 (TLR4)/Nuclear Factor-kappa B (NF-κB) and

Mitogen-Activated Protein Kinase (MAPK) pathways.[4][5] In the context of neuroinflammation,

dihydromyricetin (a closely related compound) has been shown to inhibit the TLR4/NF-κB

signaling cascade.[4] This pathway is a central driver of inflammation, and its inhibition leads to

a downstream reduction in the production of pro-inflammatory cytokines such as Tumor

Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[6][7] Additionally, dihydromyricetin has

been found to suppress the phosphorylation of p38 and JNK, key components of the MAPK

pathway, which are also involved in regulating the expression of inflammatory mediators.[5]
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Dihydromorin's Anti-inflammatory Mechanism
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Dihydromyricetin in Cancer Signaling

Dihydromyricetin

JAK

Inhibits

mTOR

Inhibits

STAT

Phosphorylates

Nucleus

Translocates to

Gene Expression
(Proliferation, Survival)

Cell Growth &
 Proliferation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neuroprotective Signaling of Dihydromyricetin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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